Cas no 81117-74-0 (5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one)
![5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one structure](https://www.kuujia.com/scimg/cas/81117-74-0x500.png)
81117-74-0 structure
Product name:5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one
5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3-methyl-6-nitro-1,3-benzoxazol-2-one
- NSC355399
- PCCVICGSNBYADF-UHFFFAOYSA-N
- NSC-355399
- 81117-74-0
- 5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one
- SCHEMBL14993422
- DTXSID90320163
- 5-chloro-3-methyl-6-nitro-1,3-benzoxazol-2(3H)-one
-
- Inchi: InChI=1S/C8H5ClN2O4/c1-10-6-2-4(9)5(11(13)14)3-7(6)15-8(10)12/h2-3H,1H3
- InChI Key: PCCVICGSNBYADF-UHFFFAOYSA-N
- SMILES: CN1C2=CC(=C(C=C2OC1=O)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 227.9937843g/mol
- Monoisotopic Mass: 227.9937843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 75.4Ų
5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one Related Literature
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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